Cas no 1784676-49-8 (3-(1-Hydroxycyclopropyl)phenol)

• Product Name: 3-(1-Hydroxycyclopropyl)phenol
• CAS No: 1784676-49-8
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 6289913
• PubChem ID: 84649402
• Update Time: 2025-10-30

3-(1-Hydroxycyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-Hydroxycyclopropyl)phenol
• 1784676-49-8
• EN300-1842302

• Inchi： 1S/C9H10O2/c10-8-3-1-2-7(6-8)9(11)4-5-9/h1-3,6,10-11H,4-5H2
• InChI Key： JEFOISFMXQWPRL-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C=2)O)CC1

Computed Properties

• Exact Mass: 150.068079557g/mol
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(1-Hydroxycyclopropyl)phenol

3-(1-Hydroxycyclopropyl)phenol: A Comprehensive Overview

3-(1-Hydroxycyclopropyl)phenol (CAS No. 1784676-49-8) is a unique organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its cyclopropane ring fused with a hydroxyl group and a phenol moiety, exhibits intriguing structural and functional properties. Recent advancements in synthetic methodologies and computational modeling have shed light on its potential applications, making it a subject of intense research interest.

The molecular structure of 3-(1-Hydroxycyclopropyl)phenol is defined by its cyclopropane ring, which introduces significant strain into the molecule. This strain, combined with the electron-donating phenolic group, influences the compound's reactivity and stability. Researchers have explored the synthesis of this compound through various routes, including oxidative coupling and cyclization reactions. Notably, recent studies have focused on optimizing these methods to achieve higher yields and better purity, leveraging green chemistry principles to minimize environmental impact.

One of the most promising aspects of 3-(1-Hydroxycyclopropyl)phenol lies in its potential as a precursor for advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. For instance, recent research has demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, which are critical for applications in flexible electronics and photovoltaic devices.

In the pharmaceutical industry, 3-(1-Hydroxycyclopropyl)phenol has shown potential as a lead compound for drug discovery. Its ability to interact with biological systems through hydrogen bonding and π-π interactions makes it a valuable starting point for developing bioactive molecules. Studies have highlighted its anti-inflammatory and antioxidant properties, suggesting its potential in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The environmental impact of 3-(1-Hydroxycyclopropyl)phenol has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Preliminary findings indicate that the compound exhibits moderate biodegradability under aerobic conditions, though further studies are needed to assess its long-term environmental fate.

From a synthetic perspective, the preparation of 3-(1-Hydroxycyclopropyl)phenol involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing both time and cost. These improvements are expected to facilitate large-scale production, paving the way for broader industrial applications.

In conclusion, 3-(1-Hydroxycyclopropyl)phenol (CAS No. 1784676-49-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern science and technology.